molecular formula C3H3N3O3 B8272567 1-Hydroxy-1H-1,2,3-triazole-4-carboxylic Acid

1-Hydroxy-1H-1,2,3-triazole-4-carboxylic Acid

Cat. No.: B8272567
M. Wt: 129.07 g/mol
InChI Key: WIQWGNXNIJSPQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Hydroxy-1H-1,2,3-triazole-4-carboxylic Acid is a useful research compound. Its molecular formula is C3H3N3O3 and its molecular weight is 129.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C3H3N3O3

Molecular Weight

129.07 g/mol

IUPAC Name

1-hydroxytriazole-4-carboxylic acid

InChI

InChI=1S/C3H3N3O3/c7-3(8)2-1-6(9)5-4-2/h1,9H,(H,7,8)

InChI Key

WIQWGNXNIJSPQP-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=NN1O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-Hydroxy-1H-1,2,3-triazole-4-carboxylic acid was prepared by combining 1-hydroxy-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (2.0 g, 13 mmol), EtOH (25 mL, 430 mmol), and a pre-dissolved solution of LiOH monohydrate (1.6 g, 38.2 mmol) and water (10 mL, 600 mmol). The mixture was stirred at room temperature for 4 hours, then partially concentrated and acidified with HCl to cause precipitation. The solid was filtered and dried under vacuum to give 1.3 g of the desired acid.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two
[Compound]
Name
LiOH monohydrate
Quantity
1.6 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

1-Hydroxy-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (2.0 g, 13 mmol) and EtOH (25 mL) were combined with a pre-dissolved solution of lithium hydroxide monohydrate (1.6 g, 38.2 mmol) and water (10 mL), and stirred at room temperature for 4 hours. The mixture was partially concentrated and acidified with HCl to cause precipitation. The solid was filtered and dried under vacuum to yield the title compound (1.3 g).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two
Name
lithium hydroxide monohydrate
Quantity
1.6 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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